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Compound of Interest

Compound Name: 4-(Diethylamino)benzophenone

Cat. No.: B099518

L  Get Quote

This technical guide provides a concise summary of the molecular weight and chemical formula
for a key aminobenzophenone derivative. The data presented is intended for researchers,
scientists, and professionals engaged in drug development and materials science.

4,4'-Bis(diethylamino)benzophenone

A widely utilized photoinitiator, 4,4'-Bis(diethylamino)benzophenone, is distinguished by the
presence of two diethylamino groups at the 4 and 4' positions of the benzophenone core

structure.

Below is a summary of its key molecular identifiers.

Property

Value

Molecular Formula

C21H28N20[1][2]

Molecular Weight 324.46 g/mol [3][4]

IUPAC Name bis[4-(diethylamino)phenylmethanone[1]
Michler's ethyl ketone, 4,4'-

Synonyms o
(Tetraethyldiamino)benzophenone[3]

CAS Number 90-93-7[1][3]
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Note on 4-(Diethylamino)benzophenone: The compound 4-(Diethylamino)benzophenone,
which contains a single diethylamino group, is a less common derivative. Comprehensive
physicochemical data for this specific molecule was not readily available in the conducted
search, suggesting that 4,4'-Bis(diethylamino)benzophenone is the more extensively
documented and utilized compound in scientific and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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